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Compound of Interest

Compound Name: Bis[(-)-pinanediolato]diboron

Cat. No.: B2718788

An In-depth Technical Guide to the Safety and Handling of Bis(pinacolato)diboron

Chemical Identification and Properties

Bis(pinacolato)diboron, often abbreviated as Bzpinz, is a widely used reagent in organic
synthesis, particularly for the preparation of pinacol boronic esters via Miyaura borylation.[1][2]
It is a white to off-white crystalline solid that is notably stable in air and not sensitive to
moisture, which facilitates its handling under standard laboratory conditions.[1][3]

Physical and Chemical Properties

The key physical and chemical properties of Bis(pinacolato)diboron are summarized in the
table below.
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Property Value Source(s)
CAS Number 73183-34-3 [31[4]
Molecular Formula C12H24B204 [3][4]
Molecular Weight 253.94 g/mol [31[4]
White to off-white powder or
Appearance , _ [1][3][5]
crystalline solid
Melting Point 137-140 °C [3][4]
Boiling Point 222.6 °C at 760 mmHg [3]
Density 0.97 g/cm?3 [3]
Flash Point 88.4 °C [3]
Insoluble in water. Soluble in
Solubility organic solvents like THF, [11[3]
toluene, and dichloromethane.
Stable under normal ambient
Stability and anticipated storage and

handling conditions.[5][6]

Safety and Hazard Information

There is some discrepancy among suppliers regarding the formal hazard classification of
Bis(pinacolato)diboron. Some safety data sheets (SDS) indicate that the chemical does not
meet the criteria for hazard classification under OSHA or GHS regulations.[7][8] However, other
suppliers classify it as an irritant.[9][10] Given this conflicting information, it is prudent for
researchers to handle the compound with care, assuming it possesses the potential to cause
irritation.

Hazard Identification and Precautionary Statements

The following table summarizes the potential hazards as identified by various suppliers. A
conservative approach, adopting the more stringent warnings, is recommended.
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Precautionary

Hazard GHS Classification  Statements Source(s)
(Codes)
_ P280,
o Causes serious eye
Eye Irritation o P305+P351+P338, [9][10]
irritation (Category 2)
P337+P313

Causes skin irritation

P280, P302+P352,

Skin Irritation P332+P313, [9][10]
(Category 2)
P362+P364
_ P261, P271,
_ o May cause respiratory
Respiratory Irritation T P304+P340, P312, [O][11]
irritation (STOT SE 3)
P403+P233

o Harmful if swallowed,
Acute Toxicity (Oral, ) ) )
_ in contact with skin, or
Dermal, Inhalation) o
if inhaled (Category 4)

P261, P264, P270,
P280, P301+P312
P302+P352,
P304+P340

[10]

Toxicological Data

Toxicological information for Bis(pinacolato)diboron is limited, and many properties have not

been thoroughly investigated.[11]
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Endpoint Result Species Source(s)

Acute Oral Toxicity

> 2000 mg/k Rat 5][7
(LD50) g/kg [517]
No component is
identified as a
Carcinogenicity probable, possible, or N/A [11]

confirmed human

carcinogen by IARC.

No evidence of
_ _ _ endocrine-disrupting
Endocrine Disruption ] N/A [6]119]
properties has been

found.

Experimental Protocols: Safe Handling, Storage,
and Disposal

The following protocols are derived from standard safety data sheets and are intended to
provide a comprehensive guide for handling Bis(pinacolato)diboron in a research setting.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure.

o Eye/Face Protection: Wear chemical safety glasses or goggles that comply with OSHA's 29
CFR 1910.133 or European Standard EN166.[7][8]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.
Gloves must be inspected before use and disposed of properly after handling.[7][11]

» Respiratory Protection: If handling large quantities or if dust is generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[7] A particle respirator
(e.g., N95) is recommended for nuisance exposures.[11]

Safe Handling Protocol
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» Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[9][12]
Ensure an eyewash station and safety shower are readily accessible.[7]

e Handling: Avoid all personal contact, including inhalation of dust and contact with eyes and
skin.[9] Avoid the formation of dust and aerosols.[12]

» Hygiene: Do not eat, drink, or smoke in the work area.[9][12] Wash hands thoroughly with
soap and water after handling the reagent.[9] Contaminated work clothes should be
laundered separately before reuse.[9]

Storage

» Store in original containers, keeping them tightly sealed.[9]

e Keep in a cool, dry, and well-ventilated place.[12] Some suppliers recommend refrigeration.
[71[10]

» Store away from incompatible materials, such as strong oxidizing agents.[5][6]

Spill and Emergency Procedures

e Minor Spills: For dry spills, avoid generating dust.[9] Clean up spills immediately by
sweeping, shoveling, or vacuuming the material into a clean, dry, sealable, and labeled
container for disposal.[9]

e Major Spills: Evacuate personnel from the area.[11][12] Alert emergency services. Control
personal contact by wearing appropriate PPE.[9] Prevent spillage from entering drains or
waterways.[9]

e First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[10][11][12]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, get medical advice.[11][12]
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o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses
if present and easy to do. Continue rinsing. If eye irritation persists, seek medical
attention.[9][12]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor
if you feel unwell.[6][12]

Waste Disposal

» Dispose of the chemical and its container at an authorized hazardous or special waste
collection point in accordance with local, state, and federal regulations.[9] Do not let the
product enter drains.[11]

Visualized Workflow and Relationships

The following diagrams illustrate key logical workflows for the safe handling of
Bis(pinacolato)diboron.
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Figure 1: Safe Handling Workflow for Bis(pinacolato)diboron
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Figure 1: Safe Handling Workflow for Bis(pinacolato)diboron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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